Cas no 2172057-30-4 (1-amino-3-{8-bromo-1,2,4triazolo4,3-apyrazin-3-yl}propan-2-ol)

• Product Name: 1-amino-3-{8-bromo-1,2,4triazolo4,3-apyrazin-3-yl}propan-2-ol
• CAS No: 2172057-30-4
• MF: C₈H₁₀BrN₅O
• MW: 272.101899623871
• CID: 5567537
• PubChem ID: 165593319
• Update Time: 2025-05-20

1-amino-3-{8-bromo-1,2,4triazolo4,3-apyrazin-3-yl}propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-amino-3-{8-bromo-[1,2,4]triazolo[4,3-a]pyrazin-3-yl}propan-2-ol
• 2172057-30-4
• EN300-1590825
• 1-amino-3-{8-bromo-1,2,4triazolo4,3-apyrazin-3-yl}propan-2-ol

• Inchi： 1S/C8H10BrN5O/c9-7-8-13-12-6(3-5(15)4-10)14(8)2-1-11-7/h1-2,5,15H,3-4,10H2
• InChI Key： CVEKDLFKVPVJEW-UHFFFAOYSA-N
• SMILES： BrC1C2=NN=C(CC(CN)O)N2C=CN=1

Computed Properties

• Exact Mass: 271.00687g/mol
• Monoisotopic Mass: 271.00687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 89.3Ų

Additional information on 1-amino-3-{8-bromo-1,2,4triazolo4,3-apyrazin-3-yl}propan-2-ol

Compound 1-amino-3-{8-bromo-1,2,4triazolo[4,3-a]pyrazin-3-yl}propan-2-ol (CAS No. 2172057-30-4)

The compound 1-amino-3-{8-bromo-1,2,4triazolo[4,3-a]pyrazin-3-yl}propan-2-ol (CAS No. 2172057-30-4) is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which includes a triazolo[4,3-a]pyrazine ring system substituted with a bromo group and an amino alcohol moiety. The combination of these functional groups makes it a versatile compound with diverse applications.

Recent studies have highlighted the importance of triazolo[4,3-a]pyrazine derivatives in medicinal chemistry. These heterocyclic compounds are known for their ability to interact with various biological targets, including enzymes and receptors. The presence of the bromo substituent in this compound further enhances its reactivity and selectivity in biochemical environments. This makes it a promising candidate for the development of new therapeutic agents.

The synthesis of 1-amino-3-{8-bromo-1,2,4triazolo[4,3-a]pyrazin-3-y}propan - 2 - ol involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have explored various pathways to optimize the yield and purity of this compound. For instance, the use of microwave-assisted synthesis has been shown to significantly reduce reaction times while maintaining high product quality.

In terms of pharmacological activity, this compound has demonstrated remarkable properties in preliminary assays. It exhibits potent inhibitory effects on key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, studies have shown that it can modulate ion channels, which could be beneficial in treating neurological disorders.

The amino alcohol moiety in this compound plays a crucial role in its bioavailability and solubility. This feature is particularly important for drug delivery systems, as it enhances the compound's ability to cross biological membranes. Recent advancements in nanotechnology have enabled researchers to encapsulate this compound within lipid nanoparticles, further improving its therapeutic efficacy.

Another area of interest is the use of 1-amino - 3 - {8 - bromo - 1 , 2 , 4 triazolo [ 4 , 3 - a ] pyrazin - 3 - yl } propan - 2 - ol in materials science. Its unique electronic properties make it a candidate for applications in organic electronics and optoelectronics. Researchers are exploring its potential as a building block for advanced materials with tailored optical and electrical properties.

In conclusion, 1-amino - 3 - {8 - bromo - 1 , 2 , 4 triazolo [ 4 , 3 - a ] pyrazin - 3 - yl } propan - 2 - ol (CAS No. 2172057 - 30 - 4) is a multifaceted compound with exciting possibilities across various scientific disciplines. Its unique structure and functional groups make it a valuable tool for researchers aiming to develop innovative solutions in medicine and materials science.